Cas no 1005099-25-1 (N-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)-2-chloropropanamide)

• Product Name: N-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)-2-chloropropanamide
• CAS No: 1005099-25-1
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• CID: 3106671
• PubChem ID: 3852689
• Update Time: 2025-07-21

N-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)-2-chloropropanamide Chemical and Physical Properties

Names and Identifiers

• N-(1-bicyclo[2.2.1]hept-2-ylethyl)-2-chloropropanamide
• G37849
• N-(1-{bicyclo[2.2.1]heptan-2-yl}ethyl)-2-chloropropanamide
• N-[1-(2-bicyclo[2.2.1]heptanyl)ethyl]-2-chloropropanamide
• AKOS017269040
• AB01319635-02
• AKOS000199351
• NCGC00324959-01
• EN300-08451
• Z56949562
• 1005099-25-1
• 107-577-9
• N-(1-(bicyclo(2.2.1)heptan-2-yl)ethyl)-2-chloropropanamide
• N-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)-2-chloropropanamide

• Inchi： 1S/C12H20ClNO/c1-7(13)12(15)14-8(2)11-6-9-3-4-10(11)5-9/h7-11H,3-6H2,1-2H3,(H,14,15)
• InChI Key： ZWRHZCDJUHUGET-UHFFFAOYSA-N
• SMILES： ClC(C)C(NC(C)C1CC2CCC1C2)=O

Computed Properties

• Exact Mass: 229.123342g/mol
• Monoisotopic Mass: 229.123342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 229.74g/mol
• XLogP3: 3.3
• Topological Polar Surface Area: 29.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on N-(1-{Bicyclo2.2.1heptan-2-yl}ethyl)-2-chloropropanamide

Comprehensive Overview of N-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)-2-chloropropanamide (CAS No. 1005099-25-1)

N-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)-2-chloropropanamide, identified by its CAS No. 1005099-25-1, is a specialized organic compound with a unique bicyclic structure. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential applications in drug discovery and crop protection. The bicyclo[2.2.1]heptane moiety, commonly known as norbornane, imparts rigidity to the molecular framework, which is highly desirable for designing bioactive molecules with enhanced stability and selectivity.

In recent years, the demand for novel bicyclic compounds like N-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)-2-chloropropanamide has surged, driven by the need for innovative solutions in precision medicine and sustainable agriculture. Researchers are particularly interested in its potential as a scaffold for kinase inhibitors or G-protein-coupled receptor (GPCR) modulators, which are hot topics in the field of targeted therapy. Additionally, its chloropropanamide group offers reactivity that can be exploited for further derivatization, making it a versatile intermediate in synthetic chemistry.

The synthesis of CAS No. 1005099-25-1 typically involves multi-step organic reactions, including amidation and cycloaddition techniques. Its structural complexity and chirality pose challenges but also open doors for enantioselective synthesis, a trending area in green chemistry. With the rise of AI-driven drug design, computational tools are increasingly used to predict the ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity) of such compounds, accelerating their development pipelines.

From an industrial perspective, N-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)-2-chloropropanamide is often discussed in the context of patent landscapes and intellectual property, as its unique structure may hold proprietary value. Companies investing in high-value fine chemicals are keen to explore its commercial potential, especially in regions with robust biotech ecosystems like the U.S., Europe, and Asia-Pacific. Regulatory compliance, such as REACH and FDA guidelines, is another critical consideration for its large-scale production.

Environmental and safety profiles of CAS No. 1005099-25-1 are also under scrutiny, aligning with the global push for ESG (Environmental, Social, and Governance) standards. Researchers are investigating its biodegradability and ecotoxicology to ensure sustainable use. This aligns with frequent search queries like "green synthesis of bicyclic amides" or "safety of chloropropanamide derivatives," reflecting public interest in eco-friendly chemistry.

In summary, N-(1-{Bicyclo[2.2.1]heptan-2-yl}ethyl)-2-chloropropanamide represents a fascinating intersection of structural innovation and applied science. Its relevance to drug development, material science, and agrochemicals ensures its continued prominence in scientific literature and industrial applications. As personalized medicine and sustainable practices dominate modern research agendas, this compound is poised to play a pivotal role in shaping future breakthroughs.